Cas no 87924-82-1 (Benzo[b]thiophene, 3-chloro-7-methyl-)

• Product Name: Benzo[b]thiophene, 3-chloro-7-methyl-
• CAS No: 87924-82-1
• MF: C₉H₇ClS
• MW: 182.669880151749
• CID: 1915344
• PubChem ID: 13647226
• Update Time: 2025-04-21

Benzo[b]thiophene, 3-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 3-chloro-7-methyl-
• 87924-82-1
• starbld0007683
• SCHEMBL10691719
• ALNILPAUPRMZLB-UHFFFAOYSA-N
• 3-Chloro-7-methylbenzo[b]thiophene

• Inchi： 1S/C9H7ClS/c1-6-3-2-4-7-8(10)5-11-9(6)7/h2-5H,1H3
• InChI Key： ALNILPAUPRMZLB-UHFFFAOYSA-N
• SMILES： ClC1=CSC2C(C)=CC=CC=21

Computed Properties

• Exact Mass: 181.9956991g/mol
• Monoisotopic Mass: 181.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes